Cas no 1805098-53-6 (3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805098-53-6
• MF: C₁₀H₇F₅N₂O₂
• MW: 282.166799783707
• CID: 4842758
• Update Time: 2025-08-02

3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F5N2O2/c1-18-6-4-7(19-10(13,14)15)17-5(2-3-16)8(6)9(11)12/h4,9H,2H2,1H3
• InChI Key： UYVSQFARNFOWNH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CC#N)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Additional information on 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile

3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805098-53-6) is a highly specialized organic molecule with a complex structure and significant potential in various fields of chemistry and materials science. This compound, characterized by its pyridine ring system, has gained attention due to its unique electronic properties and functional groups, making it a valuable subject for research and development in the chemical industry.

The molecular structure of 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile is notable for its substitution pattern on the pyridine ring. The presence of a difluoromethyl group at position 3, a methoxy group at position 4, and a trifluoromethoxy group at position 6 creates a highly electron-deficient aromatic system. This electronic environment is further modulated by the acetonitrile group at position 2, which contributes to the molecule's overall polarity and reactivity. Such structural features make this compound an interesting candidate for applications in electronics, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers and organic semiconductors. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, has been extensively investigated. These reactions are critical for tailoring the molecule's properties to suit specific applications.

In the context of agrochemicals, this compound has shown promise as a building block for herbicides and insecticides. Its unique combination of electron-withdrawing groups enhances its bioactivity, making it an attractive candidate for pest control agents. Furthermore, the compound's stability under various environmental conditions has been tested, with results indicating its suitability for outdoor applications.

From a synthetic perspective, the preparation of 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of fluorinated substituents onto the pyridine ring and subsequent functionalization to install the acetonitrile group. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

The toxicity profile of this compound has also been a subject of recent research. Studies conducted under controlled laboratory conditions suggest that it exhibits low toxicity to non-target organisms when used at recommended application rates. However, further investigations are needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805098-53-6) is a versatile compound with significant potential across multiple industries. Its unique structure, reactivity, and stability make it an invaluable tool for researchers and developers seeking innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing technological frontiers is expected to grow significantly.